Cas no 610278-84-7 (4-5-amino-4-(1,3-benzothiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-ylbenzoic acid)

• Product Name: 4-5-amino-4-(1,3-benzothiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-ylbenzoic acid
• CAS No: 610278-84-7
• MF: C₁₈H₁₃N₃O₃S
• MW: 351.379122495651
• CID: 3102882
• PubChem ID: 135451538
• Update Time: 2025-07-21

4-5-amino-4-(1,3-benzothiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• <br>4-[5-amino-4-(1,3-benzothiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-yl]benzo ic acid
• 4-5-amino-4-(1,3-benzothiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-ylbenzoic acid
• 4-[4-(1,3-benzothiazol-2-yl)-3-hydroxy-5-imino-2H-pyrrol-1-yl]benzoic acid
• 4-[5-amino-4-(1,3-benzothiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-yl]benzoic acid
• AKOS001849243
• Z55544848
• G22994
• SR-01000148864
• CCG-145468
• 610278-84-7
• EN300-08402
• 4-[2-AMINO-3-(1,3-BENZOTHIAZOL-2-YL)-4-OXO-5H-PYRROL-1-YL]BENZOIC ACID
• 4-[5-amino-4-(1,3-benzothiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-yl]benzoicacid
• MFCD03655036
• SR-01000148864-1

• Inchi： 1S/C18H13N3O3S/c19-16-15(17-20-12-3-1-2-4-14(12)25-17)13(22)9-21(16)11-7-5-10(6-8-11)18(23)24/h1-8,19,22H,9H2,(H,23,24)
• InChI Key： AZJDZBDSQYVIMH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=C(CN(C2C=CC(C(=O)O)=CC=2)C1=N)O

Computed Properties

• Exact Mass: 351.06776246Da
• Monoisotopic Mass: 351.06776246Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 4-5-amino-4-(1,3-benzothiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-ylbenzoic acid

Introduction to 4-5-amino-4-(1,3-benzothiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-ylbenzoic acid (CAS No. 610278-84-7)

4-5-amino-4-(1,3-benzothiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-ylbenzoic acid, identified by its CAS number 610278-84-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic derivatives characterized by its integration of multiple pharmacophoric units, including benzothiazole, pyrrole, and carboxylic acid functionalities. The presence of these distinct structural motifs suggests a high potential for biological activity, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The compound’s molecular framework consists of a benzoic acid core substituted with an amino group at the 4-position and a 1,3-benzothiazol-2-yl moiety at the 4-position of the pyrrole ring. This arrangement creates a multi-targetable scaffold that can interact with various biological receptors and enzymes. The 4-(1,3-benzothiazol-2-yl) substituent is particularly noteworthy, as benzothiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The pyrrole moiety further enhances the compound’s pharmacological profile by contributing to its solubility and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential drug targets. Studies suggest that 4-5-amino-4-(1,3-benzothiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-ylbenzoic acid may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key mediators of the inflammatory response and are implicated in various chronic diseases, including arthritis and cardiovascular disorders.

In addition to its potential anti-inflammatory effects, preliminary in vitro studies have indicated that this compound may possess antioxidant properties. The benzothiazole core is known to exhibit radical scavenging activity, which could contribute to its ability to mitigate oxidative stress—a mechanism implicated in aging and neurodegenerative diseases. The carboxylic acid functionality at the 5-position further enhances its bioactivity by allowing for salt formation and improving oral bioavailability.

The synthesis of 4-5-amino-4-(1,3-benzothiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-yibenzoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as cyclization reactions to form the pyrrole ring and the benzothiazole moiety. Advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and improve yields. For instance, catalytic methods using transition metals have been employed to facilitate key bond-forming steps efficiently.

One of the most compelling aspects of this compound is its potential for structure-based drug design. High-resolution crystal structures of protein targets complexed with similar heterocyclic derivatives have provided valuable insights into binding modes and interactions. By leveraging these structural data, medicinal chemists can optimize the scaffold of 4-(1,3-benzothiazol), resulting in analogs with enhanced potency and selectivity. This approach aligns with the growing trend toward rational drug design, where computational predictions guide experimental efforts.

The pharmacokinetic profile of 4-amino(4-(benzothiazol)-pyrrol)benzoic acid is another critical factor in its development as a therapeutic agent. In vivo studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that the compound exhibits moderate oral bioavailability and undergoes metabolic degradation via cytochrome P450 pathways. Understanding these processes is essential for predicting side effects and optimizing dosing regimens.

The therapeutic applications of this compound are broad-ranging. Given its anti-inflammatory potential, it may be explored for conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its antioxidant properties make it a candidate for neuroprotective therapies targeting Alzheimer’s disease or Parkinson’s disease—neurodegenerative disorders associated with oxidative damage. Additionally, preliminary evidence suggests that it may inhibit certain kinases involved in cancer progression, making it a promising lead for oncology research.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development pipeline for compounds like CAS No 610278–84–7. Preclinical studies are underway to evaluate its safety profile, while computational models continue to refine target interactions. The integration of artificial intelligence (AI) into drug discovery has further streamlined the process by predicting optimal analogs based on large datasets, expediting lead optimization.

The regulatory landscape also plays a crucial role in advancing such compounds from research to market-ready therapeutics. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized versions meet stringent quality standards before clinical trials can commence. Regulatory agencies prioritize compounds demonstrating both efficacy and safety, guiding researchers toward prioritizing those with robust preclinical data.

In conclusion, 4–5–amino–4–(bentazonil–2–il)–pyrrol]benzobenzoic acid (CAS No 610278–84–7) represents a compelling example of how structural complexity can yield novel pharmacological entities with diverse therapeutic applications.* Its integration of multiple pharmacophoric units, coupled with recent advances in synthetic methodologies*and computational biology,* positions it as a promising candidate for future drug development.* As research progresses,* additional insights into its mechanism(s)of action*and interaction profiles*will further refine strategies*for optimizing*its clinical potential.*